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2-Pentadecanone storage conditions and
stability
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Compound Focus: 2-Pentadecanone

CAS No.: 2345-28-0

Cat. No.: S573501

Chemical Identity & Physical Properties

This table summarizes the key identifying and physical characteristics of 2-Pentadecanone.

Property Specification / Value

CAS Registry Number 2345-28-0 [1] [2] [3]

Chemical Formula C1sH300 [1] [4] [2]

Molecular Weight (g/mol) 226.40 [1] [4]

Physical Form (at 20°C) Solid [1]

Melting Point 39 °C [4], 37-41 °C (lit.) [3]
Boiling Point 293 - 294 °C @ 760 mmHg [4] [3]
Flash Point 113 °C (closed cup) [3]

Storage & Stability Specifications
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Adhering to these conditions is critical for maintaining the chemical's stability and ensuring experimental

consistency.

Parameter Recommended Condition

Recommended Storage 20 °C [1]

Temperature

Storage Environment Cool place. Keep container tightly closed in a dry and well-ventilated
place [1].

Chemical Stability Stable under recommended storage conditions [1].

Incompatible Materials Oxidizing agents, Reducing agents, Water [1].

Shelf Life To the best of our knowledge, the chemical, physical, and toxicological

properties have not been thoroughly investigated [1].

Handling & Safety Guidelines

This compound requires careful handling to prevent irritation or allergic reactions.

Aspect Precautionary Measures

Hazard Classification Causes skin irritation (H315). May cause an allergic skin reaction (H317).
Causes serious eye irritation (H319) [1].

Personal Protective Wear protective gloves, eye protection (face shield and safety glasses),
Equipment (PPE) and a chemical-protective suit [1]. Use respiratory protection if ventilation is
inadequate [1].

Handling Precautions Avoid contact with skin and eyes. Avoid inhalation of vapour or mist. Handle
in accordance with good industrial hygiene and safety practice. Wash hands
after handling [1].
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| First Aid Measures | Skin contact: Wash with soap and water [1]. Eye contact: Rinse cautiously with

water for several minutes [1]. |

Troubleshooting Common Experimental Issues

Start Issue with 2- Pentadecanone

Chemical has melted or Poor recovery or Skin redness or irritation
is dlscolored unexpected 51de products after contact

G]heck storage temperature log) Gerlfy container was sealed properl}a [mmeii;ﬁie;}ier;?;eoeflfjf;zd aree)
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Confirm storage at 20°C or below? Check for exposure to moisture, Remove contaminated clothing.
oxidizers, or incompatible materials Seek medical attention if irritation persists.

:

[Restore to correct temperaturej [ se new aliquot from properly j [ Review and enforce PPE protocolj
s e

(Melting point: 39°C)

Reseal container tightly. tored stock. Review procedur Gloves, eye protection, lab coat

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: What is the primary use of 2-Pentadecanone in a research or industrial context? It is identified for
use as a laboratory chemical in R&D [1]. It is also classified as Fragrance Grade and is used in flavors

and fragrances, noted for its floral and spicy sensory characteristics [3].
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Q2: Are there any known biomarkers or natural occurrences of this compound? 2-Pentadecanone has
been detected, but not quantified, in various foods such as green vegetables, cauliflowers, asparagus, and

cereals. This could make it a potential biomarker for the consumption of these foods [4].

Q3: My experiment is sensitive to water. What should I know? The safety datasheet lists water as an
incompatible material [1]. Always ensure the compound is protected from moisture by keeping the container

tightly sealed in a dry environment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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